Desacetyl Diltiazem-d4

Description

Desacetyl Diltiazem-d4 is a deuterium-labeled metabolite of diltiazem, a calcium channel blocker used primarily in the treatment of hypertension and angina pectoris. The compound is of interest in pharmacokinetic studies due to its role as a metabolite and its potential use as an internal standard in analytical chemistry.

Analytical Applications

Desacetyl Diltiazem-d4 is used as a stable isotope-labeled internal standard in mass spectrometry analyses. This application is crucial for quantifying diltiazem and its metabolites in biological samples, such as plasma, due to its similar chemical properties to the unlabeled compound .

Example of Analytical Method

Analyte	Retention Time (min)	m/z Ratio
Diltiazem	2.50	415.05/178.03
N-desmethyl Diltiazem	2.48	401.09/150.04
Desacetyl Diltiazem	2.54	373.21/108.85
Diltiazem-D4 (Internal Standard)	2.52	419.22/314.0

Pharmacological Significance

Desacetyl diltiazem, the unlabeled form, exhibits pharmacological activity similar to diltiazem, affecting calcium channel function and potentially influencing thrombocyte aggregation more effectively than its parent compound . The deuterium-labeled version, Desacetyl Diltiazem-d4, is primarily used in analytical contexts rather than therapeutic applications.

• CAS No.: 112259-40-2
• Product Name: Desacetyl Diltiazem-d4
• Molecular Formula: C20H20D4N2O3S
• Molecular Weight: 376.51
• IUPAC Name: (2S,3S)-3-hydroxy-2-(4-methoxyphenyl)-5-[1,1,2,2-tetradeuterio-2-(dimethylamino)ethyl]-2,3-dihydro-1,5-benzothiazepin-4-one
• Standard InChI: InChI=1S/C20H24N2O3S/c1-21(2)12-13-22-16-6-4-5-7-17(16)26-19(18(23)20(22)24)14-8-10-15(25-3)11-9-14/h4-11,18-19,23H,12-13H2,1-3H3/t18-,19+/m1/s1/i12D2,13D2
• SMILES: CN(C)CCN1C2=CC=CC=C2SC(C(C1=O)O)C3=CC=C(C=C3)OC
• Purity: 95% by HPLC; 98% atom D
• Related CAS: 23515-45-9 (unlabelled)
• Synonyms: (2S-cis)-5-[2-(Dimethylamino)ethyl-1,1,2,2-d4]-2,3-dihydro-3-hydroxy-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one
• Tag: Diltiazem Impurities
• PubChem Compound: 71315569
• Last Modified: Apr 15 2024